molecular formula C7H13N3O B1290526 5-Amino-1-(tert-butyl)-1H-pyrazol-3-ol CAS No. 359867-35-9

5-Amino-1-(tert-butyl)-1H-pyrazol-3-ol

Cat. No. B1290526
CAS RN: 359867-35-9
M. Wt: 155.2 g/mol
InChI Key: BROXQDABYJKKCG-UHFFFAOYSA-N
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Description

5-Amino-pyrazoles are a class of organic compounds that have been used as building blocks in the synthesis of diverse heterocyclic or fused heterocyclic scaffolds . They are often used in the field of pharmaceutics and medicinal chemistry .


Synthesis Analysis

5-Amino-pyrazoles can be synthesized through various methods. One common method involves the condensation of β-ketonitriles with hydrazines . Another method reported involves a pseudo-three-component condensation reaction .


Molecular Structure Analysis

The molecular structure of 5-Amino-pyrazoles generally consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and an amino group .


Chemical Reactions Analysis

5-Amino-pyrazoles can participate in a variety of chemical reactions. They can be used in conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Amino-pyrazoles can vary depending on the specific compound. For example, one compound has a molecular formula of C17H19N5O, an average mass of 309.366 Da, and a monoisotopic mass of 309.158966 Da .

Scientific Research Applications

Synthesis of Pyrazolo[4,3-b]pyridine Derivatives

The compound is used in the synthesis of 5-amino-1H-pyrazolo[4,3-b]pyridine derivatives. These derivatives have a wide range of pharmacological properties and are part of anxiolytic drugs. They also act as antagonists of the corticotropin growth factor receptor and cholecystokinin hormones .

Development of Drugs for Central Nervous System

The compound is used in the development of drugs for the treatment of the central nervous system. It’s also used in the development of viral, inflammatory, tumor, cardiovascular, and bacterial diseases .

Synthesis of Ceftolozane

The compound is used as an important intermediate product in the synthesis of ceftolozane, a new intravenous fifth-generation cephalosporin antibiotic . Ceftolozane has a wide antibacterial spectrum and strong activity against both Gram-positive and Gram-negative bacteria .

Reaction with α, β -unsaturated Compounds

The compound is used in the condensation of 5-amino-pyrazoles and enynones in the presence of ethanol and heat, providing easy access to fluorescent (trimethylsilylethynyl) pyrazolo[1,5-a]pyrimidines .

Synthesis of N-Heterocyclic Amines

The compound is used in the synthesis of N-heterocyclic amines, which are valuable building blocks in drug discovery and modern organic synthesis . These amines are key precursors in the preparation of active pharmaceutical ingredients, bioactive molecules, natural occurring products, and agrochemicals .

Synthesis of Pyrazole Derivatives

The compound is used in the synthesis of pyrazole derivatives, which are effective PDE4 inhibitors for treating anti-inflammatory diseases .

Future Directions

5-Amino-pyrazoles have been highlighted for their diverse applications, especially in the field of pharmaceutics and medicinal chemistry . They are seen as promising functional reagents and are similar to biologically active compounds .

properties

IUPAC Name

3-amino-2-tert-butyl-1H-pyrazol-5-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13N3O/c1-7(2,3)10-5(8)4-6(11)9-10/h4H,8H2,1-3H3,(H,9,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BROXQDABYJKKCG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)N1C(=CC(=O)N1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H13N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10634496
Record name 5-Amino-1-tert-butyl-1,2-dihydro-3H-pyrazol-3-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10634496
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

155.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Amino-1-(tert-butyl)-1H-pyrazol-3-ol

CAS RN

359867-35-9
Record name 5-Amino-1-tert-butyl-1,2-dihydro-3H-pyrazol-3-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10634496
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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